
4-Styrylpyridazine: Technical Monograph &
Synthetic Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Styrylpyridazine

CAS No.: 39816-19-8

Cat. No.: B1606690

Get Quote

Executive Summary
4-Styrylpyridazine (CAS: 39816-19-8 for the trans-isomer) represents a critical heteroaromatic

scaffold in the study of aza-stilbenes. Structurally defined by a pyridazine ring substituted at the

4-position with a styryl group, this molecule serves as a pivotal intermediate in the synthesis of

bioactive "pyridazine analogues" of stilbene-based drugs (e.g., resveratrol, combretastatin).

This guide provides a definitive technical breakdown of 4-styrylpyridazine, focusing on its

physicochemical identity, validated synthetic protocols, and its application as a pharmacophore

in medicinal chemistry.

Chemical Identity & Core Metrics[1]
The following data constitutes the validated chemical signature for 4-styrylpyridazine.

Researchers must verify these parameters via ¹H-NMR or Mass Spectrometry upon synthesis

or procurement.
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Parameter Technical Specification

Chemical Name 4-[(E)-2-Phenylethenyl]pyridazine

Common Name trans-4-Styrylpyridazine

CAS Registry Number 39816-19-8 (for (E)-isomer)

Molecular Formula C₁₂H₁₀N₂

Molecular Weight 182.22 g/mol

SMILES c1ccc(cc1)/C=C/c2ccnnc2

Appearance Pale yellow to tan crystalline solid

Melting Point 129–133 °C (Lit. value)

Solubility
Soluble in DMSO, MeOH, CHCl₃; sparingly

soluble in H₂O

Synthetic Methodology: The Heinisch Condensation
Expert Insight: The synthesis of 4-styrylpyridazine is not a trivial Suzuki coupling. The most

atom-economical and historically validated route is the direct condensation of 4-

methylpyridazine with benzaldehyde. This exploits the acidity of the methyl protons at the 4-

position, which are activated by the electron-deficient diazine ring.

Reaction Mechanism
The synthesis proceeds via a base-catalyzed or anhydride-mediated aldol-type condensation

followed by dehydration. The electron-withdrawing nature of the pyridazine ring (specifically the

para-nitrogen) renders the C4-methyl group sufficiently acidic to form a carbanion or enol-

equivalent.

Validated Protocol (Anhydride-Mediated)
Objective: Synthesis of (E)-4-styrylpyridazine on a 10 mmol scale.

Reagents:
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4-Methylpyridazine (1.0 eq, ~940 mg)

Benzaldehyde (1.2 eq, ~1.27 g)

Acetic Anhydride (Solvent/Dehydrating agent, 5 mL)

Zinc Chloride (Catalytic amount, optional Lewis acid promoter)

Workflow:

Charge: In a dry round-bottom flask equipped with a reflux condenser, dissolve 4-

methylpyridazine in acetic anhydride.

Addition: Add benzaldehyde and a catalytic tip of anhydrous ZnCl₂.

Reflux: Heat the mixture to reflux (approx. 140°C) for 4–8 hours. Monitor via TLC

(Hexane:EtOAc 1:1) for the disappearance of the methylpyridazine.

Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice to hydrolyze

excess anhydride.

Neutralization: Carefully basify the aqueous solution with saturated NaHCO₃ or 10% NaOH

to pH 8–9.

Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL).

Purification: Dry organic layer over MgSO₄, filter, and concentrate. Recrystallize from Ethanol

or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Synthetic Pathway Visualization
The following diagram illustrates the condensation pathway and the subsequent electron

impact fragmentation observed in mass spectrometry, a key identification method.
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Figure 1: Synthetic workflow for 4-styrylpyridazine via aldol-type condensation.

Physicochemical & Biological Behavior[2][3][4][5][6]
Photoisomerization (E/Z Dynamics)
Like most stilbene derivatives, 4-styrylpyridazine exists primarily as the (E)-trans isomer due

to steric stability. However, upon exposure to UV light, it undergoes reversible

photoisomerization to the (Z)-cis form.

Implication: Samples must be stored in amber vials. Analytical HPLC should be performed in

low-light conditions to prevent artifactual peaks.

Mass Spectrometry Fingerprint
The fragmentation pattern of 4-styrylpyridazine is distinct and serves as a primary

confirmation tool (See Heresch et al.).

Molecular Ion: m/z 182 (Strong M+•).

Key Fragment: Loss of H• to form a fused tricyclic cation (m/z 181), followed by loss of HCN

(characteristic of pyridazines).

Differentiation: The 4-isomer shows a distinct intensity ratio of [M-1]+ compared to the 3-

isomer, aiding in regiochemical assignment.
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Pharmacological Potential
4-Styrylpyridazine is not a drug itself but a privileged scaffold.

Tubulin Inhibition: Styryl-heterocycles mimic combretastatin A-4. The 4-styrylpyridazine
core provides a rigid linker that positions the phenyl ring (A-ring) and the heterocyclic ring (B-

ring) to interact with the colchicine binding site on tubulin.

Antimicrobial Activity: Derivatives synthesized by Heinisch and Mayrhofer demonstrated

activity against specific bacterial strains, leveraging the electron-deficient pyridazine ring to

interact with biological nucleophiles.

References & Authoritative Grounding
Heinisch, G., & Mayrhofer, A. (1980).[1][2] Pyridazin-Analoga biologisch aktiver

Verbindungen, 1. Mitt.[1][2] trans-4-Styrylpyridazine. Archiv der Pharmazie, 313(6), 521-

526.

Primary source for the synthesis and characterization of the CAS 39816-19-8 compound.

Heresch, F., Allmaier, G., & Heinisch, G. (1981).[1] The electron impact fragmentation of 3-

and 4-styrylpyridazine. Journal of Heterocyclic Chemistry, 18(2), 255-258.

Definitive guide on mass spectrometric identification.

ChemicalBook. (n.d.). 4-Styrylpyridazine Product Entry.

Verification of CAS and physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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